![molecular formula C15H15ClN2O3 B5914701 N-(2-chloro-4,5-dimethoxybenzyl)isonicotinamide](/img/structure/B5914701.png)
N-(2-chloro-4,5-dimethoxybenzyl)isonicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-chloro-4,5-dimethoxybenzyl)isonicotinamide, also known as CDMB-NIC, is a potent and selective inhibitor of the protein kinase CK2. CK2 is a ubiquitous and constitutively active serine/threonine kinase that plays a critical role in cell growth, proliferation, and survival. CDMB-NIC has been shown to have potential therapeutic applications in cancer, inflammation, and neurodegenerative diseases.
Mechanism of Action
N-(2-chloro-4,5-dimethoxybenzyl)isonicotinamide is a potent and selective inhibitor of CK2. It binds to the ATP-binding site of CK2 and prevents the transfer of phosphate groups to downstream targets. This leads to the inhibition of CK2 activity and downstream signaling pathways that promote cell growth and survival. This compound has been shown to have a higher affinity for CK2 than other known inhibitors, making it a promising candidate for therapeutic development.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In cancer cells, this compound induces apoptosis and inhibits cell growth and survival. Inflammation is also reduced by this compound, with a decrease in pro-inflammatory cytokines and immune cell infiltration. In neuronal cells, this compound protects against cell death and promotes cell survival. These effects are mediated through the inhibition of CK2 activity and downstream signaling pathways.
Advantages and Limitations for Lab Experiments
N-(2-chloro-4,5-dimethoxybenzyl)isonicotinamide has several advantages for lab experiments. It is a potent and selective inhibitor of CK2, with a higher affinity than other known inhibitors. It has been extensively studied for its potential therapeutic applications in cancer, inflammation, and neurodegenerative diseases. However, there are also limitations to its use in lab experiments. This compound is a relatively new compound, and its long-term toxicity and pharmacokinetics are not well understood. It also has limited solubility in aqueous solutions, which can make it challenging to work with in certain experiments.
Future Directions
There are several future directions for the study of N-(2-chloro-4,5-dimethoxybenzyl)isonicotinamide. One area of focus is the development of this compound analogs with improved pharmacokinetics and solubility. Another area of focus is the study of this compound in combination with other therapies, such as chemotherapy or immunotherapy, to enhance its therapeutic efficacy. Additionally, the study of this compound in animal models of cancer, inflammation, and neurodegenerative diseases will be critical to understanding its potential clinical applications.
Synthesis Methods
N-(2-chloro-4,5-dimethoxybenzyl)isonicotinamide can be synthesized through a multi-step process involving the reaction of 2-chloro-4,5-dimethoxybenzaldehyde with isonicotinamide in the presence of a base, followed by a series of purification steps. The final product is obtained as a white powder with a purity of >98%.
Scientific Research Applications
N-(2-chloro-4,5-dimethoxybenzyl)isonicotinamide has been extensively studied for its potential therapeutic applications in cancer, inflammation, and neurodegenerative diseases. In cancer, CK2 is overexpressed and promotes tumor cell growth and survival. This compound has been shown to inhibit CK2 activity and induce apoptosis in cancer cells, making it a promising candidate for cancer therapy. Inflammation is also associated with CK2 activity, and this compound has been shown to reduce inflammation in animal models of arthritis and colitis. In neurodegenerative diseases, CK2 has been implicated in the pathology of Alzheimer's and Parkinson's disease, and this compound has been shown to protect against neuronal cell death in vitro.
properties
IUPAC Name |
N-[(2-chloro-4,5-dimethoxyphenyl)methyl]pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15ClN2O3/c1-20-13-7-11(12(16)8-14(13)21-2)9-18-15(19)10-3-5-17-6-4-10/h3-8H,9H2,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJECYTOSNUZQAC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)CNC(=O)C2=CC=NC=C2)Cl)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.